N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H17ClN2O3
• Molecular Weight: 428.9 g/mol
• IUPAC Name: N-[(Z)-[5-(5-chloro-2-methylphenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H17ClN2O3/c1-15-6-8-17(26)12-20(15)22-11-9-18(30-22)14-27-28-25(29)24-13-21-19-5-3-2-4-16(19)7-10-23(21)31-24/h2-14H,1H3,(H,28,29)/b27-14-
• InChI Key: RETOYRMTDRPVBW-VYYCAZPPSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)/C=N\NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
• SMILES: CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54

Description

N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to exhibit a range of biochemical and physiological effects. This compound has been reported to exhibit anti-inflammatory and antioxidant activities by reducing the production of inflammatory cytokines and reactive oxygen species. It has also been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been reported to have potential applications in the treatment of diabetes and neurodegenerative diseases by modulating glucose metabolism and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential applications in a range of scientific research areas. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a versatile tool for researchers. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.

Future Directions

There are many future directions for the use of N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide in scientific research. One potential direction is the development of new therapeutic agents for the treatment of cancer, diabetes, and neurodegenerative diseases. Additionally, further studies are needed to determine the mechanism of action and potential toxicity of this compound. Finally, the synthesis of analogs of N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide may lead to the discovery of new compounds with improved properties for scientific research.

Synthesis Methods

N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide can be synthesized using various methods. One such method involves the reaction of 5-chloro-2-methylbenzaldehyde with 2-furancarboxaldehyde in the presence of a base to form the corresponding Schiff base. This Schiff base is then reacted with 2-naphthoic acid hydrazide to yield the desired product.

Scientific Research Applications

N'-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been reported to have potential applications in the treatment of diabetes and neurodegenerative diseases.